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Compound of Interest

Compound Name: 3-(3-Oxomorpholino)benzoic acid

CAS No.: 1194374-14-5

Cat. No.: B3046096

Get Quote

Executive Summary & Scientific Context
3-(3-Oxomorpholino)benzoic acid (MW: 221.21 g/mol ) is a critical regioisomeric impurity

often associated with the synthesis of morpholinone-based anticoagulants (e.g., Rivaroxaban

intermediates). While the para-substituted isomer (4-(3-oxomorpholin-4-yl)benzoic acid) is a

well-characterized synthetic building block, the meta-substituted isomer (the 3-isomer) can

arise from regio-impurities in starting materials (e.g., 3-aminobenzoic acid contamination in 4-

aminobenzoic acid feedstocks).

Quantification of this specific isomer is challenging due to:

Isobaric Interference: It shares the exact molecular weight and similar fragmentation patterns

with the para-isomer, rendering simple MS detection insufficient without chromatographic

resolution.

Polarity: The amphiphilic nature (carboxylic acid + morpholinone) requires careful pH control

for retention.
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Trace Level Requirements: As a potential process-related impurity, quantification limits

(LOQ) often need to reach <0.05% relative to the API or intermediate.

This guide details a validated LC-MS/MS and HPLC-UV workflow designed to separate and

quantify 3-(3-Oxomorpholino)benzoic acid with high specificity.

Method Selection Strategy
Feature HPLC-UV (PDA) LC-MS/MS (Triple Quad)

Primary Application
Process control, Assay

(>0.1%), Purity Profiling

Trace impurity analysis

(<0.05%), Genotoxic

screening, Bioanalysis

Sensitivity (LOD) ~1-5 µg/mL ~1-10 ng/mL

Selectivity
Moderate (Relies on RT and

UV spectrum)
High (MRM transitions + RT)

Cost/Complexity Low / Routine High / Specialized

Recommendation

Use for Raw Material Testing

(e.g., checking starting

material purity).

Use for Final Product Release

or Cleaning Validation.

Protocol A: High-Performance Liquid
Chromatography (HPLC-UV)
Target: Routine quantification in synthetic intermediates.

Chromatographic Conditions
Column: Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

Why: A standard C18 provides sufficient hydrophobic retention. For enhanced isomer

separation, a Phenyl-Hexyl column is recommended due to differential

-

interactions with the aromatic ring positions.
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Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Why: Low pH suppresses the ionization of the benzoic acid (pKa ~4.2), ensuring the

analyte is neutral and retained on the column.

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV at 254 nm (primary) and 230 nm (secondary).

Injection Volume: 10 µL.

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5 Hold

15.0 40 60 Linear Gradient

18.0 10 90 Wash

20.0 95 5 Re-equilibration

25.0 95 5 Stop

Standard Preparation
Stock Solution: Dissolve 10 mg of 3-(3-Oxomorpholino)benzoic acid reference standard in

10 mL of 50:50 ACN:Water (1.0 mg/mL). Sonicate for 5 mins.

Working Standard: Dilute Stock to 50 µg/mL using Mobile Phase A.

Protocol B: LC-MS/MS for Trace Analysis
Target: Quantification of 3-(3-Oxomorpholino)benzoic acid as an impurity in drug substance.
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Mass Spectrometry Parameters (ESI+)
The analyte contains a morpholinone nitrogen and a carboxylic acid. Positive mode (ESI+) is

generally preferred for the morpholine moiety, though Negative mode (ESI-) is viable for the

carboxylate.

Ion Source: Electrospray Ionization (ESI), Positive Mode.

Precursor Ion: [M+H]⁺ = m/z 222.1.

MRM Transitions:

Quantifier: 222.1

176.1 (Loss of HCOOH/COOH fragment).

Qualifier: 222.1

163.1 (Morpholinone ring cleavage).

Note: The para-isomer (4-substituted) will share these transitions. Chromatographic

separation is mandatory.

UHPLC Conditions
Column: Waters ACQUITY UPLC BEH Phenyl (100 mm x 2.1 mm, 1.7 µm).

Critical: The Phenyl column offers superior selectivity for regioisomers (meta vs. para)

compared to C18.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Methanol.

Why Methanol: Protic solvents often enhance selectivity for isomeric separations on

phenyl columns.

Flow Rate: 0.3 mL/min.
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Sample Preparation (Solid Phase Extraction - SPE)
For complex matrices (e.g., plasma or crude reaction mixtures).

Cartridge: Oasis HLB (Hydrophilic-Lipophilic Balance), 60 mg/3 cc.

Conditioning: 3 mL Methanol followed by 3 mL Water (acidified with 0.1% Formic Acid).

Loading: Load 1 mL of sample (pH adjusted to < 3.0).

Mechanism: At pH < 3, the benzoic acid is protonated (neutral) and binds to the polymeric

sorbent via hydrophobic interactions.

Washing: 3 mL of 5% Methanol in Water. Removes highly polar salts/buffers.

Elution: 3 mL of 100% Methanol.

Reconstitution: Evaporate to dryness under

at 40°C; reconstitute in Mobile Phase (90:10 A:B).

Workflow Visualization
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Data Analysis
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Click to download full resolution via product page

Caption: Analytical workflow for separating and quantifying 3-(3-Oxomorpholino)benzoic
acid, highlighting the decision path between UV and MS detection based on sensitivity needs.

Validation Parameters (ICH Q2(R1))
To ensure the trustworthiness of the method, the following parameters must be verified:

Specificity (Isomer Resolution):
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Inject a mixture of 3-(3-Oxomorpholino)benzoic acid (Target) and 4-(3-

Oxomorpholino)benzoic acid (Impurity/Isomer).

Requirement: Resolution factor (

) must be

. If

, adjust the gradient slope or switch to a Phenyl-Hexyl stationary phase.

Linearity:

Range: 0.1 µg/mL to 100 µg/mL (HPLC-UV).

value should be

.

Accuracy (Recovery):

Spike samples at 50%, 100%, and 150% of target concentration.

Acceptance criteria: 90-110% recovery (for impurities) or 98-102% (for assay).

Robustness:

Test stability of the morpholinone ring by varying pH of the mobile phase (± 0.2 units).

Morpholinone rings are generally stable, but the amide bond can hydrolyze under extreme

acidic/basic conditions over time.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Peak Tailing
Secondary interactions with

silanols

Increase buffer strength or use

"End-capped" columns. Ensure

pH < 3.0 to suppress acid

ionization.

Co-elution of Isomers Insufficient selectivity

Switch from C18 to Phenyl-

Hexyl or Pentafluorophenyl

(PFP) column. Lower the

Methanol content in gradient.

Low Sensitivity (MS) Ion suppression

Improve sample cleanup

(SPE). Switch mobile phase

additive from Phosphate (non-

volatile) to Formic Acid

(volatile).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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